Cas no 586357-02-0 (O-Desmethyl Mebeverine Acid)

• Product name: O-Desmethyl Mebeverine Acid
• CAS No: 586357-02-0
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 948800
• PubChem ID: 45038887

O-Desmethyl Mebeverine Acid Chemical and Physical Properties

Names and Identifiers

• O-Desmethyl Mebeverine Acid
• Mebeverine metabolite O-desmethyl Mebeverine acid
• 4-[Ethyl[2-(4-hydroxyphenyl)-1-methylethyl]amino]butanoic Acid
• 586357-02-0
• MS-23751
• 4-{ETHYL[1-(4-HYDROXYPHENYL)PROPAN-2-YL]AMINO}BUTANOIC ACID
• 4-[ethyl-[1-(4-hydroxyphenyl)propan-2-yl]amino]butanoic acid
• 1ST159574
• G14063
• 4-[Ethyl[2-(4-hydroxyphenyl)-1-methylethyl]amino] Butanoic Acid
• DTXSID20661899
• O-Desmethylmebeverine acid
• SB81902
• AKOS030255721
• HY-12771
• MebeverinemetaboliteO-desmethylMebeverineacid

• MDL： N/A
• Inchi： InChI=1S/C15H23NO3/c1-3-16(10-4-5-15(18)19)12(2)11-13-6-8-14(17)9-7-13/h6-9,12,17H,3-5,10-11H2,1-2H3,(H,18,19)
• InChI Key： DJTCBAFIXOMULT-UHFFFAOYSA-N
• SMILES： O=C(O)CCCN(CC)C(C)CC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 265.167794g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 265.167794g/mol
• Monoisotopic Mass: 265.167794g/mol
• Topological Polar Surface Area: 60.8Ų
• Heavy Atom Count: 19
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 60.77000
• LogP: 2.50990

O-Desmethyl Mebeverine Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives